Cas no 2228038-87-5 ((1R)-1-(thian-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(thian-3-yl)ethan-1-amine
• CAS No: 2228038-87-5
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 5998956
• PubChem ID: 165706052
• Update Time: 2025-05-25

(1R)-1-(thian-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(thian-3-yl)ethan-1-amine
• EN300-1728913
• 2228038-87-5

• Inchi： 1S/C7H15NS/c1-6(8)7-3-2-4-9-5-7/h6-7H,2-5,8H2,1H3/t6-,7?/m1/s1
• InChI Key： IDFJDSUHFONBHC-ULUSZKPHSA-N
• SMILES： S1CCCC(C1)[C@@H](C)N

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Additional information on (1R)-1-(thian-3-yl)ethan-1-amine

Introduction to (1R)-1-(thian-3-yl)ethan-1-amine (CAS No: 2228038-87-5)

(1R)-1-(thian-3-yl)ethan-1-amine, also known by its CAS number 2228038-87-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines, specifically a secondary amine, and features a thiane ring structure, which is a sulfur-containing analog of cyclohexane. The thiane ring in this compound is substituted at the 3-position with an ethylamine group, giving it unique chemical properties and potential applications in drug design and synthesis.

The structure of (1R)-1-(thian-3-yl)ethan-1-amine is characterized by its chiral center at the nitrogen atom, which imparts stereochemical properties to the molecule. This stereochemistry is crucial in determining the compound's biological activity, as it can influence how the molecule interacts with target proteins or enzymes. Recent studies have highlighted the importance of stereochemistry in drug development, emphasizing the need for precise control over chiral centers to optimize therapeutic efficacy and minimize adverse effects.

One of the most notable aspects of (1R)-1-(thian-3-yl)ethan-1-amine is its potential as a building block in organic synthesis. Its thiane ring structure provides a versatile platform for constructing more complex molecules, including bioactive compounds and pharmaceutical agents. Researchers have explored various synthetic routes to access this compound, leveraging both traditional organic chemistry techniques and modern catalytic methods. For instance, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is critical for producing pure enantiomers required in drug development.

The biological activity of (1R)-1-(thian-3-yl)ethan-1-amine has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways, potentially making it a candidate for therapeutic intervention in various disease states. For example, research has shown that it can influence neurotransmitter systems, suggesting its potential role in treating neurological disorders such as epilepsy or Parkinson's disease. Additionally, its ability to interact with membrane receptors has been explored, further underscoring its pharmacological relevance.

In terms of applications, (1R)-1-(thian-3-y)ethan